Cas no 2248276-27-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethylcyclopentane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethylcyclopentane-1-carboxylate
• CAS No: 2248276-27-7
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 5971396
• PubChem ID: 165723855
• Update Time: 2025-06-07

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethylcyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethylcyclopentane-1-carboxylate
• EN300-6514072
• 2248276-27-7

• Inchi： 1S/C16H17NO4/c1-2-10-6-5-9-11(10)16(20)21-17-14(18)12-7-3-4-8-13(12)15(17)19/h3-4,7-8,10-11H,2,5-6,9H2,1H3
• InChI Key： KQNMUVSBSILADT-UHFFFAOYSA-N
• SMILES： O(C(C1CCCC1CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 287.11575802g/mol
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethylcyclopentane-1-carboxylate

Professional Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethylcyclopentane-1-carboxylate (CAS No. 2248276-27-7) in Modern Chemical and Pharmaceutical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethylcyclopentane-1-carboxylate, identified by its CAS number 2248276-27-7, represents a significant advancement in the realm of synthetic chemistry and pharmaceutical innovation. This heterocyclic derivative has garnered considerable attention due to its unique structural framework and promising biological activities, making it a subject of intense research interest in recent years.

At the core of its molecular structure lies a fused system comprising an isoindole moiety linked to a cyclopentane ring system. The presence of a 1,3-dioxo group introduces electrophilic centers that are highly reactive in various chemical transformations, while the 2-ethylcyclopentane-1-carboxylate moiety contributes to the compound's lipophilicity and potential for membrane interaction. Such structural features have positioned this compound as a versatile scaffold for designing novel therapeutic agents.

Recent studies have highlighted the potential of derivatives with similar structural motifs in modulating key biological pathways. The isoindole scaffold, for instance, has been extensively explored for its role in anticancer and antimicrobial applications. Researchers have demonstrated that modifications at the dioxo and ethylcyclopentane positions can significantly alter the pharmacokinetic properties and target specificity of these compounds. This has led to the development of new analogs with enhanced efficacy and reduced toxicity profiles.

In the context of drug discovery, the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethylcyclopentane-1-carboxylate exemplifies the growing trend toward rational drug design. Advances in computational chemistry and high-throughput screening have enabled researchers to predictably engineer molecular structures with desired biological activities. The compound's unique combination of electronic and steric properties makes it an attractive candidate for further exploration in areas such as enzyme inhibition and receptor binding studies.

One particularly noteworthy application of this class of compounds is their potential as kinase inhibitors. Kinases play a pivotal role in cell signaling cascades, and dysregulation of these enzymes is implicated in numerous diseases, including cancer. By leveraging the reactivity of the dioxo group and the spatial arrangement provided by the cyclopentane ring, researchers have synthesized derivatives that exhibit potent inhibitory effects on specific kinases. Preliminary data suggest that compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethylcyclopentane-1-carboxylate may serve as lead compounds for developing next-generation kinase inhibitors with improved selectivity.

The synthesis of this compound also underscores advancements in synthetic methodologies that facilitate complex molecule construction. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to access intricate heterocyclic systems with high precision. These methods not only enhance yield but also allow for modular design, enabling rapid diversification of the molecular library for screening purposes.

From a pharmaceutical perspective, the pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethylcyclopentane-1-carboxylate is being actively investigated to optimize its therapeutic potential. Researchers are focusing on optimizing solubility, metabolic stability, and oral bioavailability through structural modifications. Additionally, computational modeling techniques are being employed to predict how changes in the molecular structure will impact its interaction with biological targets.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development process for compounds like this one. By analyzing vast datasets comprising chemical structures and biological responses, AI-driven platforms can identify promising candidates with minimal experimental validation. This approach not only reduces time-to-market but also enhances the likelihood of success in early-stage clinical trials.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoi ndole -2 - yl 2 - ethylcyclop entane - 1 - carboxylate (CAS No. 2248276 -27 -7) represents a compelling example of how structural innovation can drive pharmaceutical progress. Its unique architecture and demonstrated biological activity make it a valuable asset in ongoing efforts to develop novel therapeutics. As research continues to uncover new applications for this class of compounds, further exploration will undoubtedly yield additional insights into their potential as next-generation pharmaceutical agents.